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New Delhi, India - Under the National Organ and Transplant Program (NOTP), India has seen a
significant volume of organ transplants, positioning it third globally in total transplant numbers.
However, a deep dive into the data reveals a stark contrast between living and deceased donor
rates, highlighting the nation's heavy reliance on living donors to meet the growing demand for
organs. This guide provides a comparative analysis of deceased versus living donor rates,
supported by recent data, and outlines the procedural framework governing organ donation in
the country.

In 2024, India recorded over 15,000 living donors compared to just 1,128 deceased donors.[1]
This disparity underscores the critical challenge of increasing the deceased donation rate,
which currently stands at less than one donor per million population, a figure significantly lower
than that of many Western countries.[1][2] Despite a record number of over 1,000 deceased
donors for the first time in 2023, the gap between organ availability and demand remains
immense, with tens of thousands of patients on the waiting list.[2][3]

Comparative Analysis of Donor Rates (2019-2024)

The following table summarizes the quantitative data on living versus deceased organ donors
and transplants in India under the NOTP.
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o Deceased Total
Total Living Donor
Year Donor Deceased
Transplants Transplants
Transplants Donors
>15,000 (donors)
2024 ~18,900[1] 1] 1,128 (donors)[1]  1,128[1]
1,037[5]/
2023 18,378[4] 15,443 2,935[2]
1,028[3]
2022 - - - 941[3][5]
2019 12,625[6] 10,600 (84%)[6] 2,023 (16%)[6] 715[6]

Note: Data is compiled from various sources and may have slight variations in reporting. The
number of deceased donor transplants can be higher than the number of deceased donors as

one donor can contribute multiple organs.

Methodologies for Data Collection and Reporting

The data on organ donation and transplantation in India is managed under the framework of
the Transplantation of Human Organs and Tissues Act, 1994. The National Organ and Tissue
Transplant Organisation (NOTTO) serves as the apex body for overseeing these activities. The
methodology for data collection and reporting is as follows:

o National Registry: All transplant centers and organ retrieval centers are mandated to be
registered with the state authorities and are linked to the national registry maintained by
NOTTO.

» Data Submission: Hospitals are required to submit data on all organ donations (both living
and deceased) and transplants to their respective Regional Organ and Tissue Transplant
Organizations (ROTTOSs) or State Organ and Tissue Transplant Organizations (SOTTOS).
This information is then collated by NOTTO.

» Data Points Collected: The data collected includes the type of donor (living or deceased), the
organs and tissues retrieved, demographic information of the donor and recipient, and
transplant outcomes.
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e Annual Reports: NOTTO publishes annual reports that provide a comprehensive overview of
the organ donation and transplantation statistics in the country.

Organ Donation and Allocation Workflow

The process from the identification of a potential deceased donor to the transplantation of
organs is a coordinated effort involving multiple stakeholders. The following diagram illustrates
the general workflow under the NOTP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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